Cas no 866349-66-8 (3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline)

• Product Name: 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• CAS No: 866349-66-8
• MF: C₂₇H₂₅N₃O₂
• MW: 423.506306409836
• CID: 5970724
• PubChem ID: 2136170
• Update Time: 2025-06-09

3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline
• AKOS001811787
• 3-(3,4-dimethylphenyl)-8-methoxy-5-[(4-methoxyphenyl)methyl]pyrazolo[4,3-c]quinoline
• F1603-0050
• 866349-66-8
• 3-(3,4-dimethylphenyl)-8-methoxy-5-[(4-methoxyphenyl)methyl]-5H-pyrazolo[4,3-c]quinoline
• 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxybenzyl)-5H-pyrazolo[4,3-c]quinoline

• Inchi： 1S/C27H25N3O2/c1-17-5-8-20(13-18(17)2)26-24-16-30(15-19-6-9-21(31-3)10-7-19)25-12-11-22(32-4)14-23(25)27(24)29-28-26/h5-14,16H,15H2,1-4H3
• InChI Key： KPMHGCSMAMUCEP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C1C(C(C3C=CC(C)=C(C)C=3)=NN=1)=CN2CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 423.19467705g/mol
• Monoisotopic Mass: 423.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 49.2Ų

Additional information on 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo4,3-cquinoline

Introduction to 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866349-66-8)

3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline, identified by its CAS number 866349-66-8, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This heterocyclic molecule belongs to the quinoline class, which is well-documented for its broad spectrum of biological activities. The presence of multiple aromatic rings and functional groups, such as methoxy and methyl substituents, contributes to its unique chemical profile and makes it a promising candidate for further investigation in drug discovery.

The compound's structure consists of a pyrazolo[4,3-c]quinoline core, which is a fused bicyclic system comprising a pyrazole ring and a quinoline ring. This particular arrangement is known to enhance the molecule's binding affinity to various biological targets. The 3-(3,4-dimethylphenyl) moiety introduces steric bulk and electronic effects that can modulate the compound's interactions with biological receptors. Additionally, the 8-methoxy and 5-(4-methoxyphenyl)methyl groups contribute to the molecule's solubility and metabolic stability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline may exhibit inhibitory activity against several enzymes and receptors involved in cancer progression. For instance, preliminary docking studies have indicated that it can interact with tyrosine kinases, which are key targets in oncology therapy. The methoxy groups in the molecule are particularly important for these interactions, as they can form hydrogen bonds with polar residues in the target proteins.

In addition to its potential role in oncology, this compound has shown promise in other therapeutic areas. Researchers have explored its activity against inflammatory pathways, where it may serve as a lead compound for developing novel anti-inflammatory agents. The quinoline scaffold is known to possess immunomodulatory properties, and the specific substitution pattern in 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline enhances its ability to modulate cytokine production and cell signaling cascades. This has been supported by in vitro experiments that demonstrate its ability to suppress the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

The synthesis of this compound presents a challenge due to its complex structure. However, modern synthetic methodologies have made significant progress in streamlining the process. Researchers have employed multi-step reactions involving cyclization and functional group transformations to construct the desired pyrazolo[4,3-c]quinoline core efficiently. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in introducing the aromatic substituents while maintaining high regioselectivity. These advances have not only improved yield but also reduced the environmental impact of the synthesis process.

Evaluation of the pharmacokinetic properties of 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline is crucial for determining its suitability as a drug candidate. Preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The methoxy groups enhance oral bioavailability by improving solubility and reducing first-pass metabolism. Furthermore, the compound exhibits moderate plasma protein binding affinity, suggesting that it may have prolonged half-life upon administration.

The safety profile of this compound has also been assessed through acute toxicity studies. Initial results show that it exhibits low acute toxicity at high doses when administered orally or intravenously. This makes it a promising candidate for further development into a therapeutic agent without significant safety concerns at therapeutic doses. However, comprehensive toxicological studies are still required to evaluate long-term effects and potential side interactions with other drugs.

Future research directions for 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline include optimizing its chemical structure for improved efficacy and selectivity. Strategies such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) can be employed to refine the molecule's pharmacophore. Additionally, exploring its potential in combination therapies may yield synergistic effects when used alongside existing treatments for conditions like cancer or inflammation.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of novel compounds like 3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline. AI-driven platforms can predict biological activity based on structural features alone before experimental validation is conducted. This approach not only saves time but also reduces costs associated with traditional screening methods. As AI continues to evolve, it will play an increasingly critical role in identifying promising candidates like this one for further preclinical development.

In conclusion,3-(3,4-dimethylphenyl)-8-methoxy-5-(4-methoxyphenyl)methyl-5H-pyrazolo[4,3-c]quinoline (CAS No. 866349-66-8) represents a significant advancement in medicinal chemistry due to its complex structure and potential therapeutic applications. Its unique chemical profile positions it as a valuable candidate for further investigation across multiple disease areas including oncology and inflammation management. With ongoing research focused on optimizing its pharmacological properties,this compound holds great promise for contributing novel treatments in the future.